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Lathyrol: A Comprehensive Technical Guide
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Abstract
Lathyrol is a naturally occurring diterpenoid of the lathyrane family, primarily isolated from

plants of the Euphorbia genus, notably Euphorbia lathyris. This compound has garnered

significant scientific interest due to its complex chemical architecture and diverse range of

biological activities. Possessing a unique 5/11/3-fused tricyclic carbon skeleton, lathyrol serves

as a scaffold for a variety of natural and synthetic derivatives. This technical guide provides an

in-depth overview of the chemical structure, physicochemical properties, and key biological

activities of lathyrol, with a focus on its potential as an anti-cancer agent, an anti-inflammatory

compound, and a modulator of P-glycoprotein-mediated multidrug resistance. Detailed

experimental protocols for the isolation and biological evaluation of lathyrol are provided to

facilitate further research and development.

Chemical Structure and Properties
Lathyrol is characterized by a complex, highly oxygenated tricyclic system. Its core structure is

a testament to the intricate biosynthetic pathways found in Euphorbia species.

Chemical Structure:
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The systematic IUPAC name for lathyrol is

(1aR,2E,4aR,6S,7S,7aR,8R,11aS)-1,1a,4a,5,6,7,7a,8,9,10,11,11a-Dodecahydro-4a,7,8-

trihydroxy-1,1,3,6-tetramethyl-9-methylene-4H-cyclopenta[a]cyclopropa[f]cycloundecen-4-one.

The 2D chemical structure is depicted below:

Physicochemical Properties:

A summary of the key physicochemical properties of lathyrol is presented in Table 1. This data

is essential for its handling, formulation, and in silico modeling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₂₀H₃₀O₄ --INVALID-LINK--

Molecular Weight 334.45 g/mol --INVALID-LINK--

CAS Number 34420-19-4 --INVALID-LINK--

Appearance White powder or yellow oil --INVALID-LINK--

Melting Point Not available

Boiling Point 503.5 ± 50.0 °C at 760 mmHg --INVALID-LINK--

Density 1.2 ± 0.1 g/cm³ --INVALID-LINK--

Solubility Soluble in DMSO --INVALID-LINK--

LogP 2.69 --INVALID-LINK--

pKa (Predicted) 12.17 ± 0.70 --INVALID-LINK--

Topological Polar Surface Area 77.8 Å² --INVALID-LINK--

Biological Activities and Signaling Pathways
Lathyrol and its derivatives have been shown to exhibit a range of biological activities, making

them attractive candidates for drug discovery programs. The primary activities of interest are its

anti-cancer, anti-inflammatory, and P-glycoprotein modulating effects.

Anti-Cancer Activity
Lathyrol has demonstrated significant inhibitory effects on the proliferation of various cancer

cell lines.[1] One of the key mechanisms underlying its anti-cancer activity is the induction of

apoptosis through the mitochondrial pathway.[1] This process is initiated by an increase in

intracellular reactive oxygen species (ROS), which leads to a decrease in the mitochondrial

membrane potential (ΔΨm) and the subsequent release of cytochrome c into the cytoplasm.[2]

Cytochrome c then activates a cascade of caspases, including caspase-9 and caspase-3,

which are the executioners of apoptosis.[2]
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Another identified mechanism of Lathyrol's anti-tumor effect is the induction of endoplasmic

reticulum (ER) stress.[1] Lathyrol has been found to upregulate the expression of ER stress-

associated proteins such as GRP78, PERK, p-eIF2α, CHOP, and ATF4.[1] This is mediated by

its targeting of the sarco/endoplasmic reticulum Ca²⁺-ATPase 2 (SERCA2), leading to a

disruption of calcium homeostasis and subsequent ER stress-induced apoptosis.[1]
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Lathyrol-induced apoptosis signaling pathway.

Anti-Inflammatory Activity
Lathyrol and its derivatives have been reported to possess anti-inflammatory properties. One of

the proposed mechanisms is through the activation of the Keap1/Nrf2 pathway.[3] Under

normal conditions, Nrf2 is kept in the cytoplasm by Keap1 and targeted for degradation. Upon

stimulation by compounds like lathyrol, Nrf2 is released from Keap1 and translocates to the

nucleus, where it binds to the antioxidant response element (ARE) and upregulates the

expression of antioxidant and anti-inflammatory genes.

Furthermore, lathyrol has been shown to inhibit the nuclear factor-kappa B (NF-κB) signaling

pathway.[3] NF-κB is a key transcription factor that regulates the expression of pro-

inflammatory cytokines and enzymes. By inhibiting the activation and nuclear translocation of

NF-κB, lathyrol can effectively suppress the inflammatory response.
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Lathyrol's anti-inflammatory signaling pathways.

P-glycoprotein Modulation
Several lathyrane diterpenes, including derivatives of lathyrol, have been identified as

modulators of P-glycoprotein (P-gp).[4][5] P-gp is an ATP-binding cassette (ABC) transporter
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that functions as an efflux pump, contributing to multidrug resistance (MDR) in cancer cells by

actively transporting a wide range of chemotherapeutic agents out of the cell. Lathyrol and its

analogues can inhibit the function of P-gp, thereby increasing the intracellular concentration of

anti-cancer drugs and reversing MDR.

Experimental Protocols
This section provides detailed methodologies for the isolation of lathyrol from its natural source

and for the evaluation of its key biological activities.

Isolation of Lathyrol from Euphorbia lathyris
The following protocol is a synthesized methodology based on published literature for the

isolation of lathyrol.
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Dried seeds of
Euphorbia lathyris

Grind to a fine powder

Maceration with 95% Ethanol
(3x, 24h each)

Filter and concentrate
under reduced pressure

Crude Ethanol Extract

Suspend in H₂O and partition
with Ethyl Acetate

Ethyl Acetate Fraction

Silica Gel Column Chromatography
(Hexane-EtOAc gradient)

Collect and combine fractions
based on TLC analysis

Preparative HPLC
(C18 column, MeCN-H₂O gradient)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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